Cas no 1339085-11-8 (2-(1-Methyl-1h-imidazol-2-yl)butanoic acid)

2-(1-Methyl-1H-imidazol-2-yl)butanoic acid is a heterocyclic carboxylic acid featuring an imidazole core substituted with a methyl group at the 1-position and a butanoic acid moiety at the 2-position. This compound is of interest in medicinal chemistry and pharmaceutical research due to its potential as a building block for bioactive molecules. The imidazole ring contributes to its ability to participate in hydrogen bonding and coordination chemistry, while the carboxylic acid group enhances solubility and reactivity for further derivatization. Its structural features make it a versatile intermediate for synthesizing compounds with potential applications in drug discovery and agrochemical development. The product is typically characterized by high purity and stability under standard storage conditions.

2-(1-Methyl-1h-imidazol-2-yl)butanoic acid structure

1339085-11-8 structure

Product Name:2-(1-Methyl-1h-imidazol-2-yl)butanoic acid

CAS No:1339085-11-8

MF:C₈H₁₂N₂O₂

MW:168.193081855774

CID:5701819

PubChem ID:44177306

Update Time:2025-06-07

2-(1-Methyl-1h-imidazol-2-yl)butanoic acid Chemical and Physical Properties

Names and Identifiers

- 1H-Imidazole-2-acetic acid, α-ethyl-1-methyl-
- 2-(1-methyl-1H-imidazol-2-yl)butanoicacid
- EN300-1138629
- 1339085-11-8
- 2-(1-methyl-1H-imidazol-2-yl)butanoic acid
- AKOS013290926
- 2-(1-Methyl-1h-imidazol-2-yl)butanoic acid
- Inchi： 1S/C8H12N2O2/c1-3-6(8(11)12)7-9-4-5-10(7)2/h4-6H,3H2,1-2H3,(H,11,12)
- InChI Key： UKGWDMARYUSDIH-UHFFFAOYSA-N
- SMILES： C(C1=NC=CN1C)(CC)C(=O)O

Computed Properties

Exact Mass: 168.089877630g/mol
Monoisotopic Mass: 168.089877630g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 12
Rotatable Bond Count: 3
Complexity: 172
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.4
Topological Polar Surface Area: 55.1Å²

Experimental Properties

Density: 1.19±0.1 g/cm3(Predicted)
Boiling Point: 354.6±25.0 °C(Predicted)
pka: 3.58±0.17(Predicted)

2-(1-Methyl-1h-imidazol-2-yl)butanoic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-1138629-1.0g	2-(1-methyl-1H-imidazol-2-yl)butanoic acid	1339085-11-8		1g	$0.0	2023-06-09
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Enamine	EN300-1138629-0.5g	2-(1-methyl-1H-imidazol-2-yl)butanoic acid	1339085-11-8	95%	0.5g	$739.0	2023-10-26
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Enamine	EN300-1138629-5g	2-(1-methyl-1H-imidazol-2-yl)butanoic acid	1339085-11-8	95%	5g	$2235.0	2023-10-26
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